Cas no 31665-64-2 (1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester)
31665-64-2 structure
Product Name:1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester
CAS No:31665-64-2
MF:C11H17N3O2
MW:223.271582365036
CID:315838
PubChem ID:343223
Update Time:2025-04-19
1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester
- methyl 5-amino-1-cyclohexylimidazole-4-carboxylate
- 5-amino-1-cyclohexyl-1H-imidazole-4-carboxylic acid methyl ester
- AC1L7XVH
- AG-F-05662
- CTK4G7549
- Methyl 5-amino-1-cyclohexyl-1H-imidazole-4-carboxylate
- METHYL 5-AMINO-1-CYCLOHEXYL-IMIDAZOLE-4-CARBOXYLATE
- NSC382328
- 31665-64-2
- DQ6X2UC1YD
- DTXSID40185562
- NSC 382328
- UNII-DQ6X2UC1YD
- IMIDAZOLE-4-CARBOXYLIC ACID, 5-AMINO-1-CYCLOHEXYL-, METHYL ESTER
- 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 5-AMINO-1-CYCLOHEXYL-, METHYL ESTER
- NSC-382328
-
- Inchi: 1S/C11H17N3O2/c1-16-11(15)9-10(12)14(7-13-9)8-5-3-2-4-6-8/h7-8H,2-6,12H2,1H3
- InChI Key: LGTJJFRUTYSDCM-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(N)N(C=N1)C1CCCCC1)=O
Computed Properties
- Exact Mass: 223.13221
- Monoisotopic Mass: 223.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 429.6°Cat760mmHg
- Flash Point: 213.6°C
- Refractive Index: 1.621
- PSA: 70.14
- LogP: 2.33830
1H-Imidazole-4-carboxylicacid, 5-amino-1-cyclohexyl-, methyl ester Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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